Cas no 56768-60-6 ( )

  structure
  structure
Product Name: 
CAS No:56768-60-6
MF:C14H14N2O2S2
MW:306.403160572052
CID:945931
PubChem ID:3643967
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID60394593
    • NSC-221604
    • NSC221604
    • 4-(benzylsulfamoyl)benzenecarbothioamide
    • AKOS009159700
    • 56768-60-6
    •  
    • Inchi: 1S/C14H14N2O2S2/c15-14(19)12-6-8-13(9-7-12)20(17,18)16-10-11-4-2-1-3-5-11/h1-9,16H,10H2,(H2,15,19)
    • InChI Key: IHOZTGMPOUXARZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C(N)=S)=CC=1)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 306.04982
  • Monoisotopic Mass: 306.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.348
  • Boiling Point: 504°C at 760 mmHg
  • Flash Point: 258.6°C
  • Refractive Index: 1.66
  • PSA: 72.19
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